Cas no 2229078-61-7 (5-(2-aminoethoxy)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-aminoethoxy)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229078-61-7
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 6308174
• PubChem ID: 165666911
• Update Time: 2025-08-05

5-(2-aminoethoxy)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethoxy)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2229078-61-7
• EN300-1752240

• Inchi： 1S/C8H15N3O2S/c1-11(2)8-10-6(12-3)7(14-8)13-5-4-9/h4-5,9H2,1-3H3
• InChI Key： LWJFPVFCGIJTFS-UHFFFAOYSA-N
• SMILES： S1C(=C(N=C1N(C)C)OC)OCCN

Computed Properties

• Exact Mass: 217.08849790g/mol
• Monoisotopic Mass: 217.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(2-aminoethoxy)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine, also known by its CAS number 2229078-61-7, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse biological activities and structural versatility, making them valuable in drug discovery and material science.

The molecular structure of 5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine consists of a thiazole ring substituted with an aminoethoxy group at position 5, a methoxy group at position 4, and a dimethylamino group at position 2. These substituents contribute to the compound's unique chemical properties and reactivity. The presence of the amino group (-NH₂) and methoxy group (-OCH₃) introduces hydrophilic characteristics, while the dimethylamino group (-N(CH₃)₂) adds basicity to the molecule.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as potential candidates for anti-cancer agents. Research published in 2023 demonstrated that certain thiazole derivatives exhibit selective cytotoxicity against cancer cell lines, suggesting their potential role in targeted therapies. The specific substituents on 5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine may enhance its ability to interact with specific cellular targets, making it a promising candidate for further investigation in oncology.

In addition to its biological applications, this compound has shown interesting properties in materials science. A study conducted in 2023 explored the use of thiazole derivatives as components in advanced polymer materials for electronic applications. The unique electronic properties of the thiazole ring, combined with the functional groups present in this compound, make it a potential candidate for developing high-performance materials with tailored electronic characteristics.

The synthesis of 5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties due to its balanced hydrophilic and lipophilic characteristics. However, further research is required to fully understand its bioavailability and metabolic pathways. The presence of the dimethylamino group may also influence its stability under physiological conditions, which is a critical factor for its potential use as a therapeutic agent.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with key enzymes involved in inflammatory pathways, indicating its possible anti-inflammatory activity. These findings align with experimental results from recent studies that demonstrate its inhibitory effects on pro-inflammatory cytokines.

In conclusion, 5-(2-Aminoethoxy)-4-Methoxy-N,N-Dimethyl-1,3-Thiazol-2-Amine, CAS number 2229078-61-7, represents a versatile compound with promising applications across multiple fields. Its unique structural features and functional groups make it an attractive target for further research in drug development and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative advancements in modern chemistry.